4-[(4-Propan-2-ylbenzoyl)amino]cyclohexane-1-carboxylic acid

• IUPAC Name: 4-[(4-propan-2-ylbenzoyl)amino]cyclohexane-1-carboxylic acid
• InChI: InChI=1S/C17H23NO3/c1-11(2)12-3-5-13(6-4-12)16(19)18-15-9-7-14(8-10-15)17(20)21/h3-6,11,14-15H,7-10H2,1-2H3,(H,18,19)(H,20,21)
• InChI Key: MRNAUAWLWBAIJD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)C(=O)NC2CCC(CC2)C(=O)O
• Molecular Formula: C17H23NO3
• Molecular Weight: 289.4 g/mol

Description

4-[(4-Propan-2-ylbenzoyl)amino]cyclohexane-1-carboxylic acid, also known as ibuprofen lysine, is a nonsteroidal anti-inflammatory drug (NSAID) that is commonly used to reduce pain, fever, and inflammation. It is widely available in over-the-counter formulations and is also used in prescription-strength medications.

Mechanism of Action

Ibuprofen lysine works by inhibiting the production of prostaglandins, which are substances in the body that cause pain, fever, and inflammation. Specifically, 4-[(4-Propan-2-ylbenzoyl)amino]cyclohexane-1-carboxylic acid lysine inhibits the enzyme cyclooxygenase (COX), which is responsible for the production of prostaglandins. By reducing the production of prostaglandins, this compound lysine can reduce pain, fever, and inflammation.
Biochemical and Physiological Effects
Ibuprofen lysine has a number of biochemical and physiological effects on the body. In addition to its anti-inflammatory and analgesic properties, this compound lysine can also reduce fever and inhibit platelet aggregation. However, this compound lysine can also have side effects such as gastrointestinal bleeding, renal impairment, and cardiovascular events.

Advantages and Limitations for Lab Experiments

Ibuprofen lysine has several advantages for use in lab experiments. It is readily available and relatively inexpensive, making it a cost-effective option for researchers. In addition, 4-[(4-Propan-2-ylbenzoyl)amino]cyclohexane-1-carboxylic acid lysine has a well-established mechanism of action and has been extensively studied, making it a reliable tool for investigating anti-inflammatory and analgesic pathways.
However, there are also some limitations to the use of this compound lysine in lab experiments. For example, this compound lysine can have off-target effects on other pathways, which can complicate the interpretation of experimental results. In addition, this compound lysine can have dose-dependent effects, which can make it difficult to control for variability in experimental conditions.

Future Directions

There are several future directions for research on 4-[(4-Propan-2-ylbenzoyl)amino]cyclohexane-1-carboxylic acid lysine. One potential area of investigation is the use of this compound lysine in combination with other drugs to enhance its therapeutic effects. For example, this compound lysine has been shown to enhance the anti-tumor effects of certain chemotherapy drugs in preclinical studies.
Another area of research is the development of new formulations of this compound lysine that can improve its pharmacokinetic properties. For example, researchers are exploring the use of nanoparticles to improve the delivery of this compound lysine to target tissues.
Conclusion
Ibuprofen lysine is a widely used NSAID that has been extensively studied for its anti-inflammatory and analgesic properties. It works by inhibiting the production of prostaglandins, which are substances in the body that cause pain, fever, and inflammation. While this compound lysine has several advantages for use in lab experiments, there are also some limitations to its use. However, there are several future directions for research on this compound lysine, including its use in combination with other drugs and the development of new formulations.

Synthesis Methods

Ibuprofen lysine can be synthesized by reacting 4-[(4-Propan-2-ylbenzoyl)amino]cyclohexane-1-carboxylic acid with lysine. The reaction is carried out in a solvent such as water or ethanol, and a catalyst such as hydrochloric acid or acetic anhydride may be used to promote the reaction. The resulting product is purified and dried to obtain this compound lysine.

Scientific Research Applications

Ibuprofen lysine has been extensively studied for its anti-inflammatory and analgesic properties. It is commonly used to treat conditions such as arthritis, menstrual cramps, and headaches. In addition, 4-[(4-Propan-2-ylbenzoyl)amino]cyclohexane-1-carboxylic acid lysine has been investigated for its potential in treating other conditions such as Alzheimer's disease, cancer, and cardiovascular disease.